(1R,2R)-rel-Ethyl 2-cyanocyclopropanecarboxylate

• IUPAC Name: ethyl (1R,2R)-2-cyanocyclopropane-1-carboxylate
• InChI: InChI=1S/C7H9NO2/c1-2-10-7(9)6-3-5(6)4-8/h5-6H,2-3H2,1H3/t5-,6+/m0/s1
• InChI Key: ABSAAQSCUQHJOC-NTSWFWBYSA-N
• Canonical SMILES: CCOC(=O)C1CC1C#N
• Isomeric SMILES: CCOC(=O)[C@@H]1C[C@H]1C#N
• Molecular Formula: C7H9NO2
• Molecular Weight: 139.15 g/mol

Description

“(1R,2R)-rel-Ethyl 2-cyanocyclopropanecarboxylate” is a chemical compound with the CAS Number: 3999-56-2. It is available for purchase from various chemical suppliers.

Physical And Chemical Properties Analysis

“this compound” is a liquid at room temperature. It has a molecular weight of 139.15. The compound should be stored sealed in a dry environment at 2-8°C.

Scientific Research Applications

2-Cyanocyclopropanecarboxylic acid ethyl ester has been used in various scientific research applications, including biochemistry, physiology, and pharmacology. It has been studied for its potential to act as a prodrug for certain drugs, as well as its potential to act as an inhibitor of certain enzymes, such as the cytochrome P450 enzyme. It has also been studied for its ability to act as a substrate for various metabolic pathways, such as the cytochrome P450 enzyme-mediated oxidative metabolism.

Mechanism of Action

The mechanism of action of 2-Cyanocyclopropanecarboxylic acid ethyl ester is not fully understood. However, it is believed to act as a prodrug, which means that it is metabolized in the body to form an active drug. It is also believed to act as an inhibitor of certain enzymes, such as the cytochrome P450 enzyme, which is involved in the metabolism of drugs. Additionally, it is believed to act as a substrate for various metabolic pathways, such as the cytochrome P450 enzyme-mediated oxidative metabolism.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-Cyanocyclopropanecarboxylic acid ethyl ester are not fully understood. However, it is believed to act as a prodrug, which means that it is metabolized in the body to form an active drug. Additionally, it is believed to act as an inhibitor of certain enzymes, such as the cytochrome P450 enzyme, which is involved in the metabolism of drugs. It is also believed to act as a substrate for various metabolic pathways, such as the cytochrome P450 enzyme-mediated oxidative metabolism.

Advantages and Limitations for Lab Experiments

2-Cyanocyclopropanecarboxylic acid ethyl ester has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable at room temperature. Additionally, it is soluble in both water and organic solvents, and it is not toxic. However, there are some limitations to its use in laboratory experiments. It is not very soluble in polar solvents, and it is not very stable at elevated temperatures. Additionally, it is not very soluble in lipid-containing solutions, and it is not very stable in the presence of light or oxygen.

Future Directions

There are several potential future directions for research involving 2-Cyanocyclopropanecarboxylic acid ethyl ester. These include further research into its potential to act as a prodrug for certain drugs, as well as its potential to act as an inhibitor of certain enzymes, such as the cytochrome P450 enzyme. Additionally, further research could be done into its ability to act as a substrate for various metabolic pathways, such as the cytochrome P450 enzyme-mediated oxidative metabolism. Additionally, further research could be done into its potential to act as a substrate for other metabolic pathways, such as those involved in the metabolism of drugs. Finally, further research could be done into its potential to be used in drug delivery systems and its potential to be used as a starting material for the synthesis of other compounds.

Synthesis Methods

2-Cyanocyclopropanecarboxylic acid ethyl ester can be synthesized by the reaction of ethyl 2-cyano-3-oxopropanecarboxylate and sodium ethoxide in the presence of a catalyst such as p-toluenesulfonic acid. The reaction is carried out at a temperature of around 80-90°C for a period of 5-10 hours. The product is then isolated by distillation and recrystallization from methanol or ethanol.

Safety and Hazards

The compound is labeled with the signal word “Warning” and has the following hazard statements: H302-H312-H315-H319-H332-H335. This indicates that it may be harmful if swallowed, in contact with skin, or if inhaled. It may cause skin and eye irritation and may cause respiratory irritation.